5-(2-Chloroethyl)-4-methyloxazole

• CAS No.: 823-51-8
• Molecular Formula: C6H8ClNO
• Molecular Weight: 145.59 g/mol
• IUPAC Name: 5-(2-chloroethyl)-4-methyl-1,3-oxazole
• InChI: InChI=1S/C6H8ClNO/c1-5-6(2-3-7)9-4-8-5/h4H,2-3H2,1H3
• InChI Key: OPEWYSQEEVSRAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=N1)CCCl

Description

5-(2-Chloroethyl)-4-methyloxazole is a heterocyclic organic compound featuring an oxazole core substituted with a methyl group at position 4 and a 2-chloroethyl group at position 5. The oxazole ring, a five-membered aromatic system containing one oxygen and one nitrogen atom, confers stability and reactivity, while the substituents influence its physicochemical and biological properties.

Comparison with Similar Compounds

Key Observations :

• Chloroethyl Group : Present in this compound, nitrosoureas, and Bendamustine derivatives, this group is critical for alkylating activity, enabling DNA crosslinking in anticancer agents .
• Substituent Position : The methyl group at position 4 in oxazole derivatives may enhance lipophilicity compared to phenyl or fluorophenyl groups in other analogs (e.g., ’s 4-(Chloromethyl)-5-methyl-2-phenyloxazole) .
• Heterocyclic Core : Oxazole’s aromaticity and electron distribution differ from benzimidazole (Bendamustine) or nitrosourea cores, affecting reactivity and target selectivity .

Physicochemical Properties

Solubility, stability, and partition coefficients (e.g., octanol/water) are critical determinants of bioavailability and toxicity:

• Lipophilicity: Nitrosoureas with chloroethyl groups (e.g., 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea) exhibit optimal octanol/water distribution coefficients for crossing biological membranes, balancing toxicity and efficacy .
• Stability : The 2-chloroethyl group in nitrosoureas undergoes rapid hydrolysis (half-life ~5 minutes in plasma), generating reactive intermediates . In contrast, oxazole derivatives like this compound may exhibit greater stability due to aromatic ring conjugation.